Cas no 61154-63-0 (Acetic acid, [[(2-nitrophenyl)phenylamino]sulfonyl]-)

• Product Name: Acetic acid, [[(2-nitrophenyl)phenylamino]sulfonyl]-
• CAS No: 61154-63-0
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 490311
• PubChem ID: 12279549
• Update Time: 2025-04-19

Acetic acid, [[(2-nitrophenyl)phenylamino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(2-nitrophenyl)phenylamino]sulfonyl]-
• 2-[(2-nitrophenyl)-phenylsulfamoyl]acetic acid
• 61154-63-0
• DTXSID80483918

• Inchi： 1S/C14H12N2O6S/c17-14(18)10-23(21,22)15(11-6-2-1-3-7-11)12-8-4-5-9-13(12)16(19)20/h1-9H,10H2,(H,17,18)
• InChI Key： IJYKNZKWOKHEIQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(N(C1C=CC=CC=1)C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 336.04166
• Monoisotopic Mass: 336.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 117.82